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Compound of Interest

Compound Name: 1-Azidooctane

Cat. No.: B1266841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Azidooctane (C₈H₁₇N₃) is a linear alkyl azide utilized in various chemical syntheses,

particularly in bioconjugation and click chemistry. Despite its utility, the presence of the azide

functional group imparts specific hazards that necessitate careful handling and a thorough

understanding of its potential risks. This technical guide provides a comprehensive overview of

the known and potential hazards associated with 1-azidooctane, with a focus on its

toxicological profile, reactivity, and thermal stability. All quantitative data is summarized for

clarity, and detailed experimental methodologies are provided for key cited studies.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-azidooctane is presented in Table

1.
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Property Value Unit Source

Molecular Formula C₈H₁₇N₃ --INVALID-LINK--

Molecular Weight 155.24 g/mol --INVALID-LINK--

CAS Number 7438-05-3 --INVALID-LINK--

Density 0.840 g/cm³ at 20°C --INVALID-LINK--

Boiling Point 183-185 °C --INVALID-LINK--

Standard liquid

enthalpy of

combustion

(ΔcH°liquid)

-5674.00 ± 3.00 kJ/mol --INVALID-LINK--

Liquid phase enthalpy

of formation at

standard conditions

(ΔfH°liquid)

96.70 kJ/mol --INVALID-LINK--

Toxicological Hazards
While specific toxicological data for 1-azidooctane, such as LD50 values, are not readily

available in the public domain, the toxicology of organic azides and the azide ion provides a

basis for assessing its potential health effects. The azide ion is known to be highly toxic, with a

mechanism of action similar to that of cyanide, involving the inhibition of cytochrome oxidase

and the disruption of cellular respiration.

A significant toxicological concern for alkyl azides is their mutagenic potential.

Mutagenicity
A study on the mutagenicity of various alkyl azides demonstrated that they exhibit mutagenic

activity in the Salmonella typhimurium TA100 strain with the addition of a metabolic activation

system (S9 mix). This suggests that 1-azidooctane may be metabolized to a mutagenic

intermediate. However, no significant mutagenic activity was observed in the TA98 strain, with

or without S9 mix, or in the TA100 strain without S9 mix.
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Experimental Protocol: Ames Test for Mutagenicity of Alkyl Azides

Bacterial Strains:Salmonella typhimurium strains TA98 and TA100 were used.

Metabolic Activation: An S9 mix, derived from the livers of rats pre-treated with phenobarbital

and 5,6-benzoflavone, was used to simulate mammalian metabolism.

Assay Procedure:

The test compound (an alkyl azide) was dissolved in a suitable solvent.

Various concentrations of the test compound were pre-incubated with the bacterial strain

(TA98 or TA100) and the S9 mix (or buffer for assays without metabolic activation) at

37°C.

After the pre-incubation period, the mixture was poured onto a minimal glucose agar plate.

The plates were incubated at 37°C for 48 hours.

The number of revertant colonies (his+ revertants) was counted.

Evaluation: A compound is considered mutagenic if it induces a dose-dependent increase in

the number of revertant colonies compared to the negative control.

Physicochemical and Reactivity Hazards
The primary physicochemical hazard associated with 1-azidooctane is its potential for rapid

and energetic decomposition, which can lead to an explosion. This is a characteristic of many

organic azides.

Thermal Stability and Explosive Potential
The stability of organic azides is influenced by their molecular structure, particularly the ratio of

carbon and oxygen atoms to nitrogen atoms. A higher ratio generally indicates greater stability.

Carbon to Nitrogen Ratio (C/N): For 1-azidooctane (C₈H₁₇N₃), the C/N ratio is 8/3, which is

approximately 2.67.
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The "Rule of Six": This empirical rule suggests that a compound with at least six carbon

atoms for each energetic functional group (like an azide) is likely to be relatively stable. 1-
Azidooctane, with eight carbon atoms, adheres to this rule.

While these guidelines suggest that 1-azidooctane is one of the more stable alkyl azides, it is

still an energetic material and must be handled with care. Decomposition can be initiated by

heat, shock, friction, or light. It is crucial to avoid heating 1-azidooctane under confinement.

Although specific differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA)

data for 1-azidooctane is not available in the reviewed literature, studies on other organic

azides show that decomposition is an exothermic process that can occur rapidly once initiated.

For example, the decomposition of some glycidyl azide polymers begins at temperatures

around 200°C.

Incompatible Materials
To prevent the formation of highly sensitive and explosive compounds, 1-azidooctane should

not be brought into contact with:

Strong oxidizing agents: Can lead to a violent reaction.

Strong acids: May form the highly toxic and explosive hydrazoic acid (HN₃).

Heavy metals and their salts (e.g., copper, lead, silver, mercury): Can form highly shock-

sensitive heavy metal azides. The use of metal spatulas or equipment with copper or lead

components should be strictly avoided.

Safe Handling and Storage
Given the potential hazards, the following precautions are mandatory when working with 1-
azidooctane.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are required at all times.

Hand Protection: Nitrile gloves should be worn. For tasks with a higher risk of splashing,

double gloving is recommended.
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Body Protection: A flame-retardant lab coat should be worn.

Engineering Controls
All work with 1-azidooctane should be conducted in a certified chemical fume hood to

prevent inhalation of any potential vapors and to contain any potential energy release.

A blast shield should be used, especially when heating the substance or performing

reactions on a larger scale.

Storage
Store 1-azidooctane in a cool, dark, and well-ventilated area.

It should be stored away from incompatible materials, particularly acids and heavy metals.

The use of containers with metal caps or components that could come into contact with the

azide should be avoided.

Experimental Protocols
Synthesis of 1-Azidooctane
A common method for the synthesis of alkyl azides is the nucleophilic substitution of an alkyl

halide with sodium azide.

Reaction: 1-Bromooctane + NaN₃ → 1-Azidooctane + NaBr

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

1-bromooctane in a suitable solvent such as dimethylformamide (DMF) or dimethyl

sulfoxide (DMSO).

Add a stoichiometric excess of sodium azide (NaN₃).

Heat the reaction mixture with stirring. The reaction temperature and time will depend on

the specific solvent and scale, but a typical range is 50-100°C for several hours.
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Monitor the reaction progress using an appropriate technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

Pour the mixture into water and extract the product with a suitable organic solvent (e.g.,

diethyl ether or ethyl acetate).

Wash the combined organic extracts with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter and carefully remove the solvent under reduced pressure. Caution: Do not distill the

crude 1-azidooctane to dryness, as this can increase the risk of explosion. Purification is

typically achieved by column chromatography if necessary.

Logical Flow for Hazard Assessment
The following diagram illustrates the logical workflow for assessing the potential hazards of 1-
azidooctane.
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Caption: Logical workflow for assessing the hazards of 1-azidooctane.
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Conclusion
1-Azidooctane is a valuable chemical intermediate, but its handling requires a high level of

caution due to the inherent hazards of the azide functional group. The primary concerns are its

potential mutagenicity and its propensity for energetic decomposition. While its relatively high

carbon-to-nitrogen ratio suggests greater stability compared to smaller organic azides, it must

still be treated as a potentially explosive material. Adherence to strict safety protocols, including

the use of appropriate personal protective equipment and engineering controls, is essential for

the safe handling and use of 1-azidooctane in a research and development setting. Further

experimental studies to quantify its toxicological properties and thermal decomposition

characteristics are warranted to provide a more complete hazard profile.

To cite this document: BenchChem. [In-Depth Technical Guide to the Potential Hazards of 1-
Azidooctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266841#potential-hazards-of-working-with-1-
azidooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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